Cas no 1806549-91-6 (1-Bromo-1-(2-ethoxy-3-(hydroxymethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-ethoxy-3-(hydroxymethyl)phenyl)propan-2-one
• CAS No: 1806549-91-6
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• CID: 4971018
• Update Time: 2025-10-30

1-Bromo-1-(2-ethoxy-3-(hydroxymethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-ethoxy-3-(hydroxymethyl)phenyl)propan-2-one

• Inchi： 1S/C12H15BrO3/c1-3-16-12-9(7-14)5-4-6-10(12)11(13)8(2)15/h4-6,11,14H,3,7H2,1-2H3
• InChI Key： XRIGJNPBIXSSCT-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC=C(CO)C=1OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 232
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5

Additional information on 1-Bromo-1-(2-ethoxy-3-(hydroxymethyl)phenyl)propan-2-one

Comprehensive Overview of 1-Bromo-1-(2-ethoxy-3-(hydroxymethyl)phenyl)propan-2-one (CAS No. 1806549-91-6)

The compound 1-Bromo-1-(2-ethoxy-3-(hydroxymethyl)phenyl)propan-2-one (CAS No. 1806549-91-6) is a specialized organic molecule with a unique structural framework. Its brominated and hydroxymethyl functional groups make it a versatile intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential applications in pharmaceutical synthesis, material science, and fine chemical production. The presence of both ethoxy and hydroxymethyl substituents enhances its reactivity, enabling diverse chemical transformations.

In recent years, the demand for customized synthetic intermediates like 1-Bromo-1-(2-ethoxy-3-(hydroxymethyl)phenyl)propan-2-one has surged, driven by advancements in drug discovery and green chemistry. This compound's CAS No. 1806549-91-6 is frequently searched in academic and industrial databases, reflecting its growing relevance. Its molecular structure allows for selective modifications, making it a valuable building block for heterocyclic compounds and biologically active molecules. The ethoxy group contributes to its solubility in organic solvents, while the hydroxymethyl group offers opportunities for further derivatization.

The synthesis of 1-Bromo-1-(2-ethoxy-3-(hydroxymethyl)phenyl)propan-2-one involves precise bromination and functional group protection steps, ensuring high purity and yield. Laboratories focusing on high-throughput screening and medicinal chemistry often prioritize this compound for its compatibility with catalytic reactions and cross-coupling methodologies. Its thermal stability and compatibility with common reagents further enhance its utility in multi-step synthetic routes.

From an environmental perspective, the development of sustainable synthetic routes for compounds like 1-Bromo-1-(2-ethoxy-3-(hydroxymethyl)phenyl)propan-2-one aligns with global trends toward eco-friendly chemistry. Researchers are exploring catalyst-free and solvent-minimized protocols to reduce waste and energy consumption. The compound's CAS No. 1806549-91-6 is often associated with studies on atom economy and green synthesis, highlighting its role in modern chemical innovation.

In the context of drug development, 1-Bromo-1-(2-ethoxy-3-(hydroxymethyl)phenyl)propan-2-one serves as a precursor for bioactive scaffolds. Its bromo-substituted ketone moiety is particularly valuable for constructing nitrogen-containing heterocycles, which are prevalent in FDA-approved drugs. The compound's structural flexibility allows for the design of target-specific molecules, addressing unmet medical needs in areas such as oncology and infectious diseases.

Analytical techniques like NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing 1-Bromo-1-(2-ethoxy-3-(hydroxymethyl)phenyl)propan-2-one. These methods ensure the compound's identity, purity, and stability, meeting stringent quality control standards. The CAS No. 1806549-91-6 is a critical identifier in chemical databases, facilitating accurate literature searches and regulatory compliance.

As the chemical industry evolves, 1-Bromo-1-(2-ethoxy-3-(hydroxymethyl)phenyl)propan-2-one continues to attract attention for its multifunctional applications. Its integration into automated synthesis platforms and flow chemistry systems demonstrates its adaptability to cutting-edge technologies. Future research may explore its potential in nanomaterial fabrication and bioconjugation, further expanding its scientific and industrial impact.